Cas no 1556108-92-9 (5-(2-amino-1-fluoroethyl)-2-methoxyphenol)

• Product Name: 5-(2-amino-1-fluoroethyl)-2-methoxyphenol
• CAS No: 1556108-92-9
• MF: C₉H₁₂FNO₂
• MW: 185.195486068726
• CID: 6060300
• PubChem ID: 84022934
• Update Time: 2025-10-28

5-(2-amino-1-fluoroethyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-(2-amino-1-fluoroethyl)-2-methoxyphenol
• 1556108-92-9
• EN300-1868030

• Inchi： 1S/C9H12FNO2/c1-13-9-3-2-6(4-8(9)12)7(10)5-11/h2-4,7,12H,5,11H2,1H3
• InChI Key： CYNMOQSLZNTZEC-UHFFFAOYSA-N
• SMILES： FC(CN)C1C=CC(=C(C=1)O)OC

Computed Properties

• Exact Mass: 185.08520679g/mol
• Monoisotopic Mass: 185.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.5Ų

Additional information on 5-(2-amino-1-fluoroethyl)-2-methoxyphenol

5-(2-Amino-1-Fluoroethyl)-2-Methoxyphenol: A Comprehensive Overview

The compound 5-(2-amino-1-fluoroethyl)-2-methoxyphenol, identified by the CAS number 1556108-92-9, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique substitution pattern, featuring a methoxy group at the 2-position of the phenol ring and an amino-fluoroethyl substituent at the 5-position. The presence of both amino and fluoro groups introduces interesting electronic and steric properties, making this compound a subject of interest in modern chemical research.

Recent studies have highlighted the importance of 5-(2-amino-1-fluoroethyl)-2-methoxyphenol in the development of novel pharmaceutical agents. Researchers have explored its potential as a precursor for bioactive molecules, particularly in the context of drug design targeting specific biological pathways. The amino group in the molecule is known to enhance bioavailability and improve solubility, while the fluoro group contributes to increased lipophilicity, which is crucial for drug penetration into target tissues.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and aromatic substitution reactions. The synthesis pathway typically begins with the preparation of an intermediate amino-fluoroethyl compound, which is then coupled with a suitably substituted phenol derivative. This approach has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

The structural features of 5-(2-amino-1-fluoroethyl)-2-methoxyphenol also make it a valuable tool in material science. Its ability to form hydrogen bonds due to the hydroxyl and amino groups makes it suitable for applications in polymer chemistry, where such interactions are critical for material stability. Additionally, the presence of electron-donating methoxy and amino groups can influence the electronic properties of materials, potentially leading to new applications in electronics and optoelectronics.

From an environmental perspective, understanding the degradation pathways of 5-(2-amino-1-fluoroethyl)-2-methoxyphenol is essential for assessing its impact on ecosystems. Recent environmental studies have focused on its biodegradability under various conditions, with findings suggesting that it undergoes rapid hydrolysis under alkaline conditions. This information is crucial for determining safe disposal methods and minimizing ecological risks associated with its use.

In conclusion, 5-(2-amino-1-fluoroethyl)-2-methoxyphenol represents a versatile compound with diverse applications across multiple fields. Its unique structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as a promising candidate for future innovations in pharmaceuticals, materials science, and environmental chemistry. Continued research into its properties and applications will undoubtedly unlock further potential for this intriguing molecule.